Cas no 61227-51-8 (3-(3-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: 3-(3-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 61227-51-8
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD09894707
• CID: 487609
• PubChem ID: 10583959
• Update Time: 2025-10-30

3-(3-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 3-methoxy-a-methyl-
• 3-(3-Methoxyphenyl)-2-methylpropanoic acid
• 3-(3-methoxyphenyl)-2-methylpropionic acid
• AKOS016050912
• CS-0275834
• A868782
• AKOS002392323
• GVLWIDSXTQWCRW-UHFFFAOYSA-N
• 3-(3-methoxyphenyl)-2-methyl-propanoic Acid
• A1-14727
• 3-(3-Methoxyphenyl)-2-methylpropanoicacid
• SCHEMBL5740450
• EN300-267267
• 61227-51-8
• 3-(3-methoxyphenyl)-2-methyl-propionic acid
• 3-(3-Methoxy-phenyl)-2-methyl-propionic acid
• 3-(3-methoxyphenyl)-2-methylpropanoic acid

• MDL： MFCD09894707
• Inchi： 1S/C11H14O3/c1-8(11(12)13)6-9-4-3-5-10(7-9)14-2/h3-5,7-8H,6H2,1-2H3,(H,12,13)
• InChI Key： GVLWIDSXTQWCRW-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CC(C(=O)O)C

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(3-methoxyphenyl)-2-methylpropanoic acid

3-(3-Methoxyphenyl)-2-Methylpropanoic Acid: A Comprehensive Overview

The compound with CAS No 61227-51-8, commonly referred to as 3-(3-methoxyphenyl)-2-methylpropanoic acid, is a fascinating organic molecule that has garnered significant attention in both academic and industrial research. This compound belongs to the class of aromatic carboxylic acids, characterized by its unique structure that combines a methoxy-substituted phenyl group with a branched alkyl chain. Its chemical formula is C11H14O3, and it exhibits a molecular weight of approximately 194.23 g/mol. The compound is widely studied for its potential applications in pharmaceuticals, agrochemicals, and materials science.

3-(3-Methoxyphenyl)-2-methylpropanoic acid is synthesized through various methods, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing the environmental footprint of its production. The compound's structure allows for diverse functionalization, making it a valuable building block in organic synthesis. Researchers have explored its use as an intermediate in the synthesis of bioactive molecules, such as kinase inhibitors and anti-inflammatory agents.

One of the most promising areas of research involving 3-(3-methoxyphenyl)-2-methylpropanoic acid is its application in drug discovery. Studies have shown that this compound exhibits potential anti-cancer activity by targeting specific signaling pathways. For instance, recent findings suggest that it can inhibit the proliferation of certain cancer cell lines by modulating the expression of key oncogenes. Additionally, its anti-inflammatory properties have been investigated in preclinical models, highlighting its potential as a therapeutic agent for chronic inflammatory diseases.

The compound's physical properties also make it suitable for applications in materials science. Its ability to form stable crystalline structures has led to its exploration as a component in organic electronics and optoelectronic devices. Researchers have reported that 3-(3-methoxyphenyl)-2-methylpropanoic acid can serve as a precursor for self-assembled monolayers, which are crucial for the development of advanced sensors and energy storage devices.

From an environmental perspective, the biodegradability and toxicity profile of 3-(3-methoxyphenyl)-2-methylpropanoic acid have been extensively studied. Results indicate that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological impact. Furthermore, toxicological studies have demonstrated low acute toxicity, making it a safer option for industrial applications compared to some traditional chemicals.

In conclusion, 3-(3-methoxyphenyl)-2-methylpropanoic acid (CAS No 61227-51-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key molecule in modern chemistry. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial innovation.